4-(3-chlorophenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(3-chlorophenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H15Cl2N3O2/c1-10-15(17(24)22-14-7-5-12(19)6-8-14)16(23-18(25)21-10)11-3-2-4-13(20)9-11/h2-9,16H,1H3,(H,22,24)(H2,21,23,25)
• InChI Key: AFSPQWOLYNKWHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=CC=C2)Cl)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15Cl2N3O2
• Molecular Weight: 376.2 g/mol

Description

This compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It has two phenyl groups (aromatic rings) attached, both of which are chlorinated (have a chlorine atom attached). It also has a carboxamide group (-CONH2) attached to the 5-position of the pyrimidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the phenyl groups, the chlorine atoms, and finally the carboxamide group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be planar because of the conjugated system of the pyrimidine ring and the phenyl groups. The electron-withdrawing chlorine atoms could cause the compound to have slightly polar characteristics.

Chemical Reactions Analysis

As for its reactivity, the compound might undergo reactions typical for chlorinated aromatics, pyrimidines, and carboxamides. For example, the chlorine atoms might be substituted in a reaction with a suitable nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, we can expect that it would be a solid under normal conditions, with its solubility in water being limited due to the presence of the aromatic rings.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Histamine H3 Receptor Modulation : The compound’s interaction with histamine receptors (such as the H3 receptor) is of interest. .

Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. In particular, because it contains chlorine atoms, it might be harmful if inhaled, swallowed, or comes into contact with the skin.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and eventually tested in clinical trials.